N-(2-fluorophenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(2-fluorophenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C15H14FNO2S/c1-19-14-9-10(20-2)7-8-11(14)15(18)17-13-6-4-3-5-12(13)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: WMKQQUIQXYHSCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H14FNO2S
• Molecular Weight: 291.3 g/mol

Description

N-(2-fluorophenyl)-2-methoxy-4-(methylthio)benzamide, commonly known as FMeBT, is a chemical compound that has gained attention in the scientific community for its potential applications in medicinal chemistry. FMeBT is a member of the benzamide family and has a molecular formula of C15H14FNO2S.

Mechanism of Action

FMeBT is believed to work by inhibiting the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which is essential for proper nerve function. By inhibiting these enzymes, FMeBT may increase the levels of acetylcholine in the brain, leading to improved nerve function.
Biochemical and Physiological Effects:
Studies have shown that FMeBT has a number of biochemical and physiological effects. These include increased levels of acetylcholine in the brain, improved nerve function, and decreased levels of oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using FMeBT in lab experiments is its ability to inhibit the activity of specific enzymes, making it a valuable tool for studying enzyme function. However, one limitation is that FMeBT is not a widely studied compound, and more research is needed to fully understand its potential applications.

Future Directions

There are a number of potential future directions for research on FMeBT. These include studying its potential applications in the development of drugs for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of FMeBT and its potential applications in enzyme inhibition.

Synthesis Methods

The synthesis of FMeBT involves the reaction of 2-fluoroaniline with 2-methoxy-4-(methylthio)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through recrystallization.

Scientific Research Applications

FMeBT has been studied for its potential applications in medicinal chemistry, specifically in the development of drugs for the treatment of various diseases. Research has shown that FMeBT has the ability to inhibit the activity of certain enzymes, making it a potential candidate for the development of enzyme inhibitors.